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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Fmoc-Phe-Lys(Boc)-PAB, a
critical cleavable linker used in the development of Antibody-Drug Conjugates (ADCSs). This
document details its chemical properties, including its CAS number, and provides a list of
potential suppliers. Furthermore, it elucidates the mechanism of action, focusing on the
enzymatic cleavage and self-immolative properties of the p-aminobenzyl (PAB) spacer. While a
specific, publicly available, step-by-step synthesis and conjugation protocol for this exact
molecule is not readily available, this guide furnishes representative experimental protocols
and workflows based on established solid-phase peptide synthesis and bioconjugation
techniques. Diagrams illustrating the cleavage pathway and a general experimental workflow
are provided to facilitate a deeper understanding for researchers in the field of targeted drug
delivery.

Core Compound Information

Chemical Name: (9H-fluoren-9-yl)methyl N-[(1S)-1-[[[(1S)-5-[[(1,1-
dimethylethoxy)carbonyllamino]-1-[[4-

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8181919#bc-rfq
https://www.benchchem.com/product/b8181919/docs?utm_src=pdf-body#in-depth-technical-guide-fmoc-phe-lys-boc-pab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8181919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

(hydroxymethyl)phenyl]carbamoyl]pentyl]lamino]carbonyl]-2-phenylethyl]carbamate

Synonyms: Fmoc-Phenylalanine-Lysine(Boc)-p-aminobenzyl alcohol

CAS Number: 206133-42-8

Physicochemical Data

Property Value Source

CAS Number 206133-42-8 Multiple Suppliers
Molecular Formula C42H48N407 BroadPharm[1]
Molecular Weight 720.9 g/mol BroadPharm[1]
Purity Typically =95% Varies by supplier
Appearance White to off-white solid General knowledge

Storage Conditions

-20°C

BroadPharm[1]

Solubility

Soluble in organic solvents
such as DMF and DMSO

General knowledge

Suppliers

A variety of chemical suppliers offer Fmoc-Phe-Lys(Boc)-PAB and its derivatives. The

following table provides a non-exhaustive list of potential suppliers. Researchers should verify

the purity and specifications with the respective supplier before procurement.

Supplier Product Name Catalog Number (Example)
BroadPharm Fmoc-Phe-Lys(Boc)-PAB BP-28419[1]
MedChemExpress Fmoc-Phe-Lys(Boc)-PAB HY-101560

Ambeed Fmoc-Phe-Lys(Boc)-PAB A19151

Creative Biolabs

Fmoc-Phe-Lys(Boc)-PAB

WJY-0323-LS89

Mechanism of Action in Antibody-Drug Conjugates
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Fmoc-Phe-Lys(Boc)-PAB serves as a protease-cleavable linker in ADCs. The Phe-Lys
dipeptide is specifically designed to be recognized and cleaved by lysosomal proteases, most
notably Cathepsin B, which are often upregulated in the tumor microenvironment.[2] This
enzymatic cleavage is the initial trigger for drug release.

Following the cleavage of the peptide bond, the p-aminobenzyl (PAB) spacer undergoes a
spontaneous, self-immolative 1,6-elimination reaction.[3][4] This electronic cascade results in
the release of the conjugated cytotoxic drug in its active form, along with the formation of aza-
quinone methide and carbon dioxide. This two-step release mechanism ensures that the potent
payload is liberated specifically within the target cancer cells, thereby minimizing systemic

toxicity.

Signaling and Cleavage Pathway Diagram
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Figure 1: ADC Cleavage and Drug Release Pathway
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Figure 2: General Experimental Workflow for ADC Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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